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Compound of Interest

Compound Name: Rev 5975

Cat. No.: B1680561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to measuring the Angiotensin-

Converting Enzyme (ACE) inhibitory activity of Rev 5975 (also known as CV-5975). This

document includes detailed protocols for in vitro assays, quantitative data for the compound,

and visual representations of the relevant biological pathway and experimental workflow.

Introduction to Rev 5975
Rev 5975, with the chemical name (R)-3-[(S)-1-Carboxy-5-(4-piperidyl)pentyl]amino-4-oxo-

2,3,4,5-tetrahydro-1,5-benzothiazepine-5-acetic acid, is a potent, non-sulfhydryl inhibitor of

Angiotensin-Converting Enzyme (ACE). ACE is a key zinc metalloproteinase in the Renin-

Angiotensin-Aldosterone System (RAAS), responsible for the conversion of angiotensin I to the

potent vasoconstrictor angiotensin II and the degradation of the vasodilator bradykinin. By

inhibiting ACE, Rev 5975 effectively reduces blood pressure, making it a compound of

significant interest in cardiovascular research and drug development.

Quantitative Analysis of Rev 5975 ACE Inhibition
The inhibitory potency of Rev 5975 against rabbit lung ACE has been determined through in

vitro assays. The following table summarizes the key quantitative metrics, providing a direct

comparison with the well-established ACE inhibitor, enalaprilat.
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Compound IC50 (M) Ki (M)
Overall Inhibition
Constant (Ki*) (M)

Rev 5975 (CV-5975) 3.1 x 10⁻⁹[1] 2.6 x 10⁻⁹[1] 4.4 x 10⁻¹²[1]

Enalaprilat
Comparable to Rev

5975

Comparable to Rev

5975
2.0 x 10⁻¹¹[1]

Note: The IC50 value represents the concentration of the inhibitor required to reduce ACE

activity by 50%. The Ki value is the inhibition constant, a measure of the inhibitor's binding

affinity. The overall inhibition constant (Ki*) indicates that the inhibition by Rev 5975 is

approximately five times more potent than that of enalaprilat[1].

Signaling Pathway of Angiotensin-Converting
Enzyme (ACE)
The following diagram illustrates the central role of ACE in the Renin-Angiotensin-Aldosterone

System (RAAS) and the mechanism of action for ACE inhibitors like Rev 5975.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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